Cas no 131771-70-5 (d-[1-13c]erythro-pent-2-ulose)

• Product Name: d-[1-13c]erythro-pent-2-ulose
• CAS No: 131771-70-5
• MF: C₅H₁₀O₅
• MW: 151.122557163239
• CID: 898755
• Update Time: 2025-04-19

d-[1-13c]erythro-pent-2-ulose Chemical and Physical Properties

Names and Identifiers

• d-[1-13c]erythro-pent-2-ulose
• D-[1-13C]RIBULOSE
• 2-amino-3-carboxybutanedioic acid
• AC1L5I37
• AC1Q66VI
• AR-1I1135
• butyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• CTK5A1813
• d,l-trans-Chrysanthemsaeure-butylester
• D-[1-(13)C]-ribulose
• NSC23749
• SureCN809165

• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m1/s1/i2+1
• InChI Key： ZAQJHHRNXZUBTE-USGVHLPZSA-N
• SMILES： C([13CH2]O)(=O)[C@H](O)[C@@H](CO)O

Computed Properties

• Exact Mass: 151.056
• Monoisotopic Mass: 151.056
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2

Experimental Properties

• PSA: 97.99000
• LogP: -2.73810